N-(4-methoxyphenyl)-N-{1-[(4-methoxyphenyl)carbamoyl]cyclohexyl}-4-(1H-tetrazol-1-yl)benzamide

• Molecular Formula: C29H30N6O4
• Molecular Weight: 526.6 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-N-[1-[(4-methoxyphenyl)carbamoyl]cyclohexyl]-4-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C29H30N6O4/c1-38-25-14-8-22(9-15-25)31-28(37)29(18-4-3-5-19-29)35(24-12-16-26(39-2)17-13-24)27(36)21-6-10-23(11-7-21)34-20-30-32-33-34/h6-17,20H,3-5,18-19H2,1-2H3,(H,31,37)
• InChI Key: QOSZOKJGDRGWCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2(CCCCC2)N(C3=CC=C(C=C3)OC)C(=O)C4=CC=C(C=C4)N5C=NN=N5

Description

N-(4-methoxyphenyl)-N-{1-[(4-methoxyphenyl)carbamoyl]cyclohexyl}-4-(1H-tetrazol-1-yl)benzamide is a complex organic compound with a molecular formula of C15H13N5O2 . This compound is part of a class of chemicals known for their diverse applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

The synthesis of N-(4-methoxyphenyl)-N-{1-[(4-methoxyphenyl)carbamoyl]cyclohexyl}-4-(1H-tetrazol-1-yl)benzamide typically involves multiple steps, including the condensation of substituted phenols and subsequent reactions under controlled conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify its functional groups.

Substitution: It can participate in substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include anhydrous aluminum chloride for Fries rearrangement and other catalysts. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

N-(4-methoxyphenyl)-N-{1-[(4-methoxyphenyl)carbamoyl]cyclohexyl}-4-(1H-tetrazol-1-yl)benzamide has several applications in scientific research:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to certain proteins or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the context of its use .

Comparison with Similar Compounds

Similar compounds to N-(4-methoxyphenyl)-N-{1-[(4-methoxyphenyl)carbamoyl]cyclohexyl}-4-(1H-tetrazol-1-yl)benzamide include:

• 4-Methoxybenzenamide, N-(4-methoxyphenyl)-
• (4-Methoxyphenyl)hydrazine hydrochloride
• Methacetin
• 4-Methoxyformanilide

These compounds share structural similarities but differ in their specific functional groups and applications. The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.